Cas no 111688-85-8 (Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI))

Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI) structure
111688-85-8 structure
Product Name:Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI)
CAS No:111688-85-8
MF:C11H19N3O2
MW:225.287462472916
CID:155269
PubChem ID:194922
Update Time:2025-04-19

Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI)
    • cyclo(lysyl-prolyl)
    • (3S,8aS)-3-(4-aminobutyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • Cyclo(lys-pro)
    • SCHEMBL15963932
    • (3S,8aS)-3-(4-aminobutyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • 111688-85-8
    • DTXSID00912250
    • 3-(4-Aminobutyl)-1-hydroxy-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
    • Inchi: 1S/C11H19N3O2/c12-6-2-1-4-8-11(16)14-7-3-5-9(14)10(15)13-8/h8-9H,1-7,12H2,(H,13,15)/t8-,9-/m0/s1
    • InChI Key: CRRRSAJEKLLRFY-IUCAKERBSA-N
    • SMILES: O=C1[C@H](CCCCN)NC([C@@H]2CCCN21)=O

Computed Properties

  • Exact Mass: 225.14787
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.43

Pyrrolo[1,2-a]pyrazine-1,4-dione,3-(4-aminobutyl)hexahydro-, (3S-trans)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
BCD-3245-25 mg
Cyclo(Lys-Pro)
111688-85-8
25mg
$138.75 2023-01-05
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